![molecular formula C15H16N2O5 B6238400 3-[4-(2-hydroxyethoxy)-1-oxo-2,3-dihydro-1H-isoindol-2-yl]piperidine-2,6-dione CAS No. 2416236-13-8](/img/no-structure.png)
3-[4-(2-hydroxyethoxy)-1-oxo-2,3-dihydro-1H-isoindol-2-yl]piperidine-2,6-dione
Overview
Description
3-[4-(2-hydroxyethoxy)-1-oxo-2,3-dihydro-1H-isoindol-2-yl]piperidine-2,6-dione is a useful research compound. Its molecular formula is C15H16N2O5 and its molecular weight is 304.3. The purity is usually 95.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-[4-(2-hydroxyethoxy)-1-oxo-2,3-dihydro-1H-isoindol-2-yl]piperidine-2,6-dione' involves the reaction of piperidine-2,6-dione with 2-hydroxyethyl isatoic anhydride followed by reduction and hydrolysis.", "Starting Materials": [ "Piperidine-2,6-dione", "2-hydroxyethyl isatoic anhydride", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Water" ], "Reaction": [ "Step 1: Piperidine-2,6-dione is reacted with 2-hydroxyethyl isatoic anhydride in ethanol to form the intermediate product.", "Step 2: The intermediate product is reduced using sodium borohydride in ethanol to form the corresponding alcohol.", "Step 3: The alcohol is hydrolyzed using hydrochloric acid to form the corresponding carboxylic acid.", "Step 4: The carboxylic acid is neutralized using sodium hydroxide to form the final product.", "Step 5: The final product is purified using recrystallization from water." ] } | |
CAS No. |
2416236-13-8 |
Molecular Formula |
C15H16N2O5 |
Molecular Weight |
304.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
